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Compound of Interest

Compound Name: Leonurine

Cat. No.: B1674737 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety protocols,

operational plans, and disposal procedures for Leonurine, ensuring a secure laboratory

environment.

Personal Protective Equipment (PPE)
When working with Leonurine, a comprehensive suite of personal protective equipment is

necessary to minimize exposure and ensure personal safety. The required PPE is detailed

below.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields

Must comply with EN166 or

equivalent standards.

Hand Protection
Compatible Chemical-

Resistant Gloves

Nitrile or other suitable

material. Gloves must be

inspected prior to use and

removed using the proper

technique to avoid skin

contact.

Body Protection Laboratory Coat

A long-sleeved lab coat is

required to prevent skin

contact.

Respiratory Protection Dust Mask or Respirator

For handling powder, use a

P95 (US) or P1 (EU EN 143)

particle respirator. In case of

significant aerosolization, a

higher level of protection may

be necessary.

Quantitative Safety Data
The following table summarizes key quantitative safety and physical data for Leonurine.
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Parameter Value

Hazard Codes H315, H319, H335[1][2]

Hazard Classifications Skin Irrit. 2, Eye Irrit. 2, STOT SE 3[1]

Signal Word Warning[1][2]

Boiling Point 531.6 °C at 760 mmHg[2]

Melting Point 206 - 208 °C

Density 1.29 g/cm³[2]

Storage Temperature 2-8°C[1][2]

Experimental Protocols: Safe Handling and Disposal
A systematic approach is crucial for safely managing Leonurine from receipt to disposal.

1. Preparation and Handling:

Ventilation: Always handle Leonurine in a well-ventilated area, preferably within a chemical

fume hood, to minimize the inhalation of dust or aerosols.

Designated Area: Establish a designated area for handling Leonurine to prevent cross-

contamination.

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible before beginning any work.

Avoiding Contact: Take all necessary precautions to avoid direct contact with the skin, eyes,

and clothing. When weighing the solid compound, do so in a ventilated enclosure. When

preparing solutions, add the solid to the solvent slowly to prevent splashing.

2. Emergency Procedures:

Skin Contact: In case of skin contact, immediately wash the affected area with soap and

plenty of water. If skin irritation occurs, seek medical advice.
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Eye Contact: If Leonurine comes into contact with the eyes, rinse cautiously with water for

several minutes. Remove contact lenses if present and easy to do. Continue rinsing and

seek immediate medical attention.[1][2]

Inhalation: If inhaled, move the person to fresh air. If you feel unwell, call a poison center or

doctor.[1]

Spill: In the event of a spill, evacuate the area. For minor spills, absorb the material with an

inert substance and place it in a suitable container for disposal. For major spills, contact your

institution's environmental health and safety department.

3. Disposal Plan:

Waste Characterization: Leonurine waste should be treated as hazardous chemical waste.

Disposal: Dispose of Leonurine and any contaminated materials, including empty

containers, through an approved waste disposal plant.[3] Do not dispose of it in the regular

trash or down the drain. Follow all local, state, and federal regulations for hazardous waste

disposal.

Workflow for Safe Handling of Leonurine
Caption: Workflow for the safe handling of Leonurine, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674737#personal-protective-equipment-for-
handling-leonurine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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